Cas no 19757-98-3 (1,3-Cyclohexanedione, 5,5-dimethyl-2-(3-oxobutyl)-)

• Product Name: 1,3-Cyclohexanedione, 5,5-dimethyl-2-(3-oxobutyl)-
• CAS No: 19757-98-3
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 1389806
• PubChem ID: 11298769
• Update Time: 2025-04-20

1,3-Cyclohexanedione, 5,5-dimethyl-2-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5,5-dimethyl-2-(3-oxobutyl)-
• 5,5-dimethyl-2-(3-oxobutyl)cyclohexane-1,3-dione
• starbld0009939
• VS-11768
• DTXSID50461607
• AKOS015867085
• CS-0360632
• 19757-98-3
• BBL033052
• STL236907

• Inchi： 1S/C12H18O3/c1-8(13)4-5-9-10(14)6-12(2,3)7-11(9)15/h9H,4-7H2,1-3H3
• InChI Key： WEKUHYLZXWCHEE-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(C)=O)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 210.12564
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21